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Compound of Interest

Compound Name: Ac-Tyr-OMe H20
CAS No.: 210557-95-2
Cat. No.: B3049565
Get Quote
. J

Executive Summary & Chemical Profile

N-Acetyl-L-tyrosine methyl ester (Ac-Tyr-OMe) is a derivative of L-tyrosine widely used as a
specific substrate for proteases (e.g., chymotrypsin) and as a stable precursor in peptide
synthesis.

Critical Distinction: Researchers often use the term "degradation” loosely. You must distinguish
between two distinct pathways to troubleshoot effectively:

o Deacetylation (Amide Hydrolysis): Loss of the N-terminal acetyl group. Chemically difficult;
usually requires enzymes (acylases) or harsh acids.

» Demethylation (Ester Hydrolysis): Loss of the C-terminal methyl group. High Risk. Occurs
spontaneously in water, especially at pH > 7.0.

Chemical Stability Profile

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3049565#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Parameter Specification Causality / Risk Factor
CAS Number 1084-63-5 -
Molecular Weight 237.25 g/mol -

Moisture attacks the ester
Primary Risk Hydrolysis (Ester > Amide) bond rapidly; the amide bond
is kinetically stable.

The phenolic ring of Tyrosine is
Secondary Risk Oxidation sensitive to UV light and
oxygen (turns yellow/brown).

Absorbs atmospheric water,
Hygroscopicity Moderate catalyzing solid-state
hydrolysis.

Degradation Pathways Visualization

The following diagram illustrates the two competing degradation pathways. Note that under
standard storage failure (moisture ingress), Pathway A (Ester Hydrolysis) is the dominant
mechanism, not deacetylation.
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Caption: Degradation logic of Ac-Tyr-OMe. Pathway A (Red) is the primary storage risk.
Pathway B (Yellow) typically requires specific enzymatic activity.

Storage & Handling Protocols
Protocol A: Long-Term Storage (Solid State)

Use this protocol for storing the powder form for >1 month.

Temperature: Store at -20°C.

o Reasoning: Low temperature kinetically traps the molecules, reducing the frequency of
collisions with trapped moisture or oxygen.

Container: Amber glass vial with a PTFE-lined screw cap.

o Reasoning: Amber glass blocks UV light (preventing tyrosine oxidation). PTFE prevents
plasticizers from leaching into the powder.

Atmosphere: Purge headspace with Argon or Nitrogen before sealing.[1]

o Reasoning: Displaces oxygen and humidity.

Desiccation: Place the vial inside a secondary container (e.g., a Falcon tube or jar)
containing active silica gel or Drierite.

o Reasoning: Creates a "double barrier" against moisture ingress.

Protocol B: Solution Preparation (Preventing
Hydrolysis)

Use this protocol when preparing stock solutions for experiments.
» Solvent Choice: Dissolve in 100% DMSO (Dimethyl Sulfoxide) or DMF.

o Reasoning: Ac-Tyr-OMe is highly soluble in organic solvents. Hydrolysis cannot occur in
anhydrous DMSO because there is no water molecule to attack the ester bond [1].

e Aqueous Dilution: Only dilute into aqueous buffer immediately before use.
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o Self-Validating Step: If you store an aqueous solution at 4°C overnight, run a TLC or HPLC
check. You will likely see ~5-10% degradation to Ac-Tyr-OH.

e pH Control: Keep aqueous buffers at pH 5.0 — 6.5.

o Reasoning: Ester hydrolysis is base-catalyzed.[2] At pH > 8.0, the half-life of the ester
drops significantly. The N-acetyl group is stable at this pH.

Troubleshooting & FAQ

Q1: | suspect my Ac-Tyr-OMe has deacetylated. How can
| confirm this?

Diagnostic: You are likely confusing deacetylation with ester hydrolysis. Both result in a loss of
mass, but different chemical shifts.

e Test: Run analytical HPLC or LC-MS.
o Ac-Tyr-OMe (Intact): Parent peak.

o Ac-Tyr-OH (Ester Hydrolysis): Elutes earlier (more polar due to free acid). Mass = Parent -
14 (loss of CH2).

o H-Tyr-OMe (Deacetylation): Elutes earlier (free amine is polar) but distinct from Ac-Tyr-
OH. Mass = Parent - 42 (loss of Acetyl).

o Resolution: If you see Mass - 42, check for contamination with acylase enzymes or extreme
acid exposure. If you see Mass - 14, it is simple moisture damage.

Q2: My solution turned yellow. Is it still usable?

Answer: No.

o Cause: The yellow color indicates oxidation of the Tyrosine phenolic ring, likely forming
qguinone intermediates or dityrosine cross-links [2].

e Prevention: This is caused by light exposure or old DMSO. Use amber vials and fresh, high-
grade DMSO.
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Q3: Why can't | store the stock solution in water at
-20°C?

Answer: The "Freeze-Thaw" pump effect.

o Mechanism: When water freezes, it expands and crystallizes. This process can exclude salts

and solutes into pockets of high concentration/altered pH (eutectic points), accelerating
hydrolysis even at freezing temperatures.

o Correct Action: Store stocks in DMSO at -20°C. DMSO does not expand upon freezing in the
same disruptive manner and maintains chemical inertness.

Q4: | am using Ac-Tyr-OMe as a chymotrypsin substrate.
The background rate is too high.

Answer: Your buffer pH is likely too high.

e Mechanism: Chymotrypsin assays are often run at pH 7.8 - 8.0. At this pH, spontaneous
(non-enzymatic) ester hydrolysis occurs.

e Fix: Run a "No-Enzyme Control" blank alongside your samples to subtract the spontaneous
hydrolysis rate. Ensure your stock Ac-Tyr-OMe is not already partially hydrolyzed before
adding the enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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